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Compound of Interest

Compound Name: 2,4,5-Trichlorophenetole

Cat. No.: B15046015

An In-depth Technical Guide to 2,4,5-
Trichlorophenetole

This technical guide provides a comprehensive overview of the chemical structure, properties,
and available data on 2,4,5-Trichlorophenetole. This document is intended for researchers,
scientists, and professionals in drug development and related fields.

Chemical Structure and Properties

2,4,5-Trichlorophenetole is a chlorinated aromatic ether. Its chemical structure consists of a
benzene ring substituted with three chlorine atoms at positions 2, 4, and 5, and an ethoxy
group (-OCH2CH3) at position 1.

Chemical Structure:
Properties of 2,4,5-Trichlorophenetole:

A comprehensive search of available scientific literature and databases reveals a significant
lack of experimentally determined physical and chemical properties for 2,4,5-
Trichlorophenetole. The data for its precursor, 2,4,5-Trichlorophenol, is more readily available
and is provided here for context and comparison.
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Property 2,4,5-Trichlorophenetole 2,4,5-Trichlorophenol
Molecular Formula C8H7CI30 C6H3CI3O[1][2][31[4]15116]
Molecular Weight 225.50 g/mol 197.45 g/mol [2][4][6]
CAS Number Data Not Available 95-95-4[2][3][4][6]

Melting Point Data Not Available 67-69 °C[4]

Boiling Point Data Not Available 248 °C at 740 mmHg[4]

Solubility in Water

Expected to be low

1,200 mg/L[1]

Colorless needles, gray flakes,

Appearance Data Not Available ) ]
or off-white lumpy solid[2][6]
Odor Data Not Available Phenolic odor[2][6]
Synthesis

Detailed experimental protocols for the synthesis of 2,4,5-Trichlorophenetole are not readily

available in the reviewed literature. However, a plausible synthetic route can be proposed

based on the Williamson ether synthesis. This method would involve the reaction of the sodium

salt of 2,4,5-Trichlorophenol with an ethylating agent, such as ethyl bromide or ethyl iodide.

Proposed Synthesis of 2,4,5-Trichlorophenetole:
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Reactants

2,4,5-Trichlorophenol | | Deprotonation

Base (e.g., NaOH) : 2,4,5-Trichlorophenoxide anion [—SN2Reaetion + Products

[ 2,4,5-Trichlorophenetole NaBr

Ethyl bromide

Click to download full resolution via product page

Caption: Proposed synthesis of 2,4,5-Trichlorophenetole via Williamson ether synthesis.

Spectroscopic Data

No specific spectroscopic data (NMR, IR, Mass Spectrometry) for 2,4,5-Trichlorophenetole
could be located in the public domain. For researchers synthesizing this compound, standard
analytical techniques would be required to characterize the final product.

Toxicological and Environmental Information

There is a significant lack of toxicological and environmental fate data specifically for 2,4,5-
Trichlorophenetole. However, information on the related compound, 2,4,5-Trichlorophenol, is
available and may provide some insight into the potential hazards.

2,4,5-Trichlorophenol Toxicology Summary:
 Toxicity: It is considered toxic.[1]

e Human Exposure: Acute dermal exposure can cause skin burns, and it is an irritant to the
eyes, nose, pharynx, and lungs.[7]
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o Carcinogenicity: The EPA has classified 2,4,5-Trichlorophenol as a Group D substance,
meaning it is not classifiable as to human carcinogenicity.[7]

e Environmental Fate: In soil, it is expected to have moderate to low mobility and biodegrade.
It can be metabolized by soil microbes.[8]

It is important to note that the ethoxy group in 2,4,5-Trichlorophenetole may alter its
toxicological and environmental profile compared to the hydroxyl group in 2,4,5-
Trichlorophenol.

Signaling Pathways and Experimental Protocols

A thorough search of scientific literature did not reveal any studies detailing the interaction of
2,4,5-Trichlorophenetole with specific biological signaling pathways. Furthermore, no
experimental protocols involving this compound were found.

Conclusion

This technical guide consolidates the currently available information on 2,4,5-
Trichlorophenetole. It is evident that there is a significant data gap regarding its
physicochemical properties, spectroscopic data, synthesis protocols, and biological activity.
The information provided on its precursor, 2,4,5-Trichlorophenol, serves as a reference point.
Further research is necessary to fully characterize 2,4,5-Trichlorophenetole and understand
its potential applications and hazards. Researchers working with this compound should
exercise appropriate caution and employ standard laboratory procedures for handling and
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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